6-Bromo-5-fluoropicolinaldehyde

• IUPAC Name: 6-bromo-5-fluoropyridine-2-carbaldehyde
• InChI: InChI=1S/C6H3BrFNO/c7-6-5(8)2-1-4(3-10)9-6/h1-3H
• InChI Key: XLMMMQPNBKSQBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1C=O)Br)F
• Molecular Formula: C6H3BrFNO
• Molecular Weight: 204.00 g/mol
• CAS RN: 1227605-60-8

Description

6-Bromo-5-fluoropicolinaldehyde is a chemical compound with the molecular formula C6H3BrFNO. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 6-Bromo-5-fluoropicolinaldehyde consists of a bromine atom, a fluorine atom, a nitrogen atom, an oxygen atom, and six carbon atoms. The molecular weight of this compound is 204.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Bromo-5-fluoropicolinaldehyde include a molecular weight of 204 and a predicted density of 1.778±0.06 g/cm3. The predicted boiling point is 236.9±35.0 °C.

Scientific Research Applications

Electrochemical Sensors and Biosensors

Researchers explore the electrochemical behavior of 6-Bromo-5-fluoropicolinaldehyde on electrode surfaces. By immobilizing it onto electrodes, they create sensitive sensors for detecting analytes like metal ions, neurotransmitters, or biomolecules. These sensors find applications in environmental monitoring, clinical diagnostics, and food safety.

Safety and Hazards

The safety data sheet for 6-Bromo-5-fluoropicolinaldehyde indicates that it may be harmful if swallowed. It is recommended to handle this compound with appropriate safety measures.

Synthesis routes and methods I

Procedure details

After a solution of 2-bromo-6-(dibromomethyl)-3-fluoropyridine (615 mg) and calcium carbonate (391 mg) in dimethylsulfoxide (6.5 mL) was stirred while heating at 150° C. for 4.5 hr, the reaction mixture was reverted to room temperature and stirred for 15.5 hr. After water was added thereto, the mixtue was stirred and then extracted with ethyl acetate. The organic phase was washed with water and brine, and the solvent was then distilled off under reduced pressure. The resulting residue was purified by column chromatography (silica gel cartridge, hexane:ethyl acetate=98:2-82:18) to afford the title compound (240 mg).

Synthesis routes and methods II

Procedure details

Manganese dioxide (695 mg) was added to a solution of (6-bromo-5-fluoropyridin-2-yl)methanol (200 mg) in chloroform (3.00 mL) and the mixture was stirred while heating at 70° C. for 12 hr. After stirring at room temperature for 13 hr, the reaction mixture was filtered through Celite. The solvent was distilled off under reduced pressure, and the resulting residue was purified by column chromatography (silica gel cartridge, hexane:ethyl acetate=98:2-82:18) to afford the title compound (81 mg).